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Abstract
Semaglutide, a glucagon-like peptide-1 (GLP-1) receptor agonist, represents a significant

breakthrough in the management of type 2 diabetes and obesity. Developed by Novo Nordisk,

its commercial success is underpinned by a robust and complex intellectual property portfolio.

This guide provides a comprehensive technical analysis of the patent landscape surrounding

Semaglutide, with a particular focus on the core molecule, its chemical modifications,

manufacturing processes, and therapeutic applications. We will delve into the key patents that

form the foundation of Semaglutide's exclusivity, explore the scientific rationale behind its

design, and examine the strategic "lifecycle management" of its intellectual property. This

document also clarifies the term "P29," a designation referring to a crucial 29-amino acid

peptide intermediate in the semi-synthetic production of Semaglutide.
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Semaglutide is a potent and long-acting GLP-1 receptor agonist that has demonstrated

remarkable efficacy in improving glycemic control and promoting weight loss.[1] Initially

approved for the treatment of type 2 diabetes under the brand names Ozempic®

(subcutaneous injection) and Rybelsus® (oral tablet), its therapeutic applications have

expanded to include chronic weight management with Wegovy® (higher-dose subcutaneous

injection).[2][3][4] The success of these products has been a major driver of revenue for Novo

Nordisk and has spurred intense competition within the pharmaceutical industry.[3]

The core of Semaglutide's innovation lies in its molecular structure, which is a modified analog

of the native human GLP-1 hormone.[4] These modifications enhance its stability, prolong its

half-life, and improve its therapeutic profile.[5] This guide will dissect the key patents that

protect these innovations, providing researchers and drug development professionals with a

detailed understanding of the intellectual property landscape they must navigate.

Core Intellectual Property: The Semaglutide
Molecule
The foundational patents for Semaglutide protect the composition of matter of the molecule

itself. These patents are the cornerstone of Novo Nordisk's intellectual property strategy,

providing the broadest and most fundamental protection.

Chemical Structure and Key Modifications
Semaglutide's structure is characterized by three key modifications compared to native GLP-1,

which are central to its patentability and enhanced therapeutic properties:

Amino Acid Substitution at Position 8: The substitution of alanine with 2-aminoisobutyric acid

(Aib) at this position prevents enzymatic degradation by dipeptidyl peptidase-4 (DPP-4).[2]

This modification significantly extends the molecule's half-life.

Lysine Acylation at Position 26: A spacer and a C18 fatty diacid moiety are attached to the

lysine residue at position 26.[6] This modification facilitates binding to serum albumin, which

acts as a carrier in the bloodstream, further prolonging the drug's duration of action and

reducing renal clearance.[7]
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Arginine Substitution at Position 34: The substitution of lysine with arginine at this position

also contributes to the molecule's stability.

These modifications collectively result in a GLP-1 analog with a half-life of approximately one

week, allowing for once-weekly subcutaneous administration.[5]

Foundational "Composition of Matter" Patents
The primary patents covering the Semaglutide molecule are U.S. Patent No. 8,129,343 and

U.S. Patent No. 8,536,122.[4] These patents disclose the specific chemical structure of

Semaglutide and its analogs, providing broad protection for the core invention.

Patent Number Title Key Claims

US 8,129,343

Pharmaceutical compositions

comprising a compound for the

treatment of type 2 diabetes

Claims covering the modified

GLP-1 analog with specific

amino acid substitutions and

acylation.[4][8]

US 8,536,122 Acylated GLP-1 compounds

Claims detailing the

composition of Semaglutide,

including the non-natural

amino acid substitutions and

the acylated side chain.[4]

The expiration dates of these core patents are a critical factor in the timeline for the potential

entry of generic competition. In the United States, the '343 patent is expected to expire in 2031,

following a patent term extension.[8] However, patent expiration timelines vary by jurisdiction,

with some countries, such as China and Canada, seeing expirations as early as 2026.[2][3][9]

The "P29" Intermediate: A Key to Manufacturing
The term "Semaglutide P29" refers to a crucial intermediate in the semi-synthetic

manufacturing process of the drug.[10][11][12] Specifically, P29 is a 29-amino acid peptide

backbone of Semaglutide, also referred to as GLP-1 K34R (9-37).[10][13]

This intermediate is produced through recombinant E. coli expression.[10] Subsequently,

through a series of chemical modifications, including fatty acid chain modification and
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condensation with a His-Aib dipeptide, the P29 intermediate is converted into the final

Semaglutide active pharmaceutical ingredient (API).[10] The use of this semi-synthetic route,

which is consistent with the process used for the original drug, is a key aspect of the

manufacturing patents.[6][10]

Manufacturing Process Patents
Novo Nordisk and other entities have filed patents covering various aspects of the Semaglutide

manufacturing process. These patents often focus on improving the efficiency, purity, and yield

of the synthesis. Key patented methodologies include:

Solid-Phase Peptide Synthesis (SPPS): This is a common method for synthesizing peptides,

where the peptide chain is assembled step-by-step on a solid support.[14][15] Patents in this

area cover specific coupling reagents, protecting groups, and cleavage strategies to optimize

the synthesis of the Semaglutide backbone and the attachment of the side chain.[14][15][16]

Liquid-Phase Peptide Synthesis: Some patents describe methods involving the synthesis of

peptide fragments in solution, which are then coupled together.[15][16]

Recombinant Production: As mentioned, the P29 intermediate is produced recombinantly.

[10] Patents may cover the specific expression vectors, host cells (e.g., E. coli or yeast), and

purification processes used to obtain this key intermediate.[17]

Hybrid Approaches: Many patented processes combine fragment synthesis with stepwise

solid-phase synthesis to improve efficiency and reduce the generation of impurities.[15]
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Diagram 1: Simplified Workflow of Semaglutide Semi-Synthesis.
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Expanding the Patent Fortress: Formulations and
Therapeutic Uses
Beyond the core composition of matter patents, Novo Nordisk has built a "patent fortress"

around Semaglutide through secondary patents.[18] This strategy, often referred to as "lifecycle

management," aims to extend market exclusivity by protecting incremental innovations.[18]

Formulation Patents: Enabling Oral Delivery
A significant innovation in the Semaglutide franchise is the development of an oral formulation,

Rybelsus®. This was a major breakthrough, as peptides are notoriously difficult to administer

orally due to degradation in the gastrointestinal tract. The key to this formulation is the use of

an absorption enhancer, sodium N-(8-(2-hydroxybenzoyl)amino)caprylate (SNAC).[4]

U.S. Patent No. 10,278,923 is a key patent protecting this oral formulation.[4] It describes a

tablet containing Semaglutide and SNAC, which protects the peptide from enzymatic

degradation and facilitates its absorption. The development of a stable and effective oral

formulation represents a distinct and patentable invention over the injectable form.

Therapeutic Use and Dosing Regimen Patents
Patents have also been granted for specific therapeutic uses and dosing regimens of

Semaglutide. For example, U.S. Patent No. 9,764,003 and U.S. Patent No. 12,029,779 cover

the use of Semaglutide for weight reduction at specific weekly doses.[4][19] These "method of

use" patents can provide an additional layer of protection, even after the core composition of

matter patents expire.
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Patent Number Title Key Claims

US 10,278,923 GLP-1 peptides in oral therapy

A tablet formulation containing

Semaglutide and the

absorption enhancer SNAC.[4]

US 9,764,003
Method for reducing body

weight

Administration of Semaglutide

once weekly in an amount of at

least 0.7 mg and up to 1.6 mg

for weight reduction.[4]

US 12,029,779
Semaglutide in medical

therapy

Administration of Semaglutide

in an amount of about 2.4 mg

weekly for weight reduction.[4]

[19]

The Competitive Landscape: Patent Litigation and
Challenges
The significant commercial success of Semaglutide has inevitably led to patent challenges from

generic and biosimilar manufacturers seeking to enter the market.[20] Novo Nordisk has been

actively defending its patent portfolio in various jurisdictions.

United States: In the U.S., Novo Nordisk has engaged in patent litigation with several generic

drug manufacturers.[8][21] Settlements have been reached with some companies, the terms

of which are confidential but likely include agreements on generic entry dates.[8]

Europe: The European Patent Office (EPO) has seen challenges to Novo Nordisk's

Semaglutide patents.[20][22][23] In some cases, patents related to the tablet formulation

have been revoked, while others have been upheld.[22][23][24][25]

China: A Chinese court initially invalidated a key Semaglutide patent, but this decision was

later overturned on appeal.[2][18] With the core patent set to expire in 2026 in China, the

market is poised for the entry of generic versions.[3][4]
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Diagram 2: Simplified GLP-1 Receptor Signaling Pathway Activated by Semaglutide.
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Conclusion: A Multifaceted Intellectual Property
Strategy
The intellectual property surrounding Semaglutide is a testament to a well-executed,

multifaceted strategy. By securing broad composition of matter patents, protecting innovative

manufacturing processes and intermediates like P29, and expanding the patent portfolio to

include novel formulations and therapeutic uses, Novo Nordisk has established a formidable

barrier to competition. For researchers and drug development professionals, a thorough

understanding of this complex patent landscape is essential for navigating the development of

new therapies in the metabolic disease space. The ongoing patent challenges and the

staggered expiration of patents in different regions will continue to shape the competitive

dynamics of this lucrative market for years to come.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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